Cas no 1228778-59-3 (2-Iodotriphenylene)

• Product Name: 2-Iodotriphenylene
• CAS No: 1228778-59-3
• MF: C₁₈H₁₁I
• MW: 354.1844
• MDL: MFCD28975117
• CID: 2208935
• PubChem ID: 253661197
• Update Time: 2024-11-02

2-Iodotriphenylene Chemical and Physical Properties

Names and Identifiers

• 2-Iodotriphenylene
• I0978
• MFCD28975117
• 1228778-59-3
• DB-409741
• SCHEMBL12741708
• T71651

• MDL： MFCD28975117
• Inchi： 1S/C18H11I/c19-12-9-10-17-15-7-2-1-5-13(15)14-6-3-4-8-16(14)18(17)11-12/h1-11H
• InChI Key： ZMZNYRZSJDYTIO-UHFFFAOYSA-N
• SMILES： IC1C([H])=C([H])C2C3=C([H])C([H])=C([H])C([H])=C3C3=C([H])C([H])=C([H])C([H])=C3C=2C=1[H]

Computed Properties

• Exact Mass: 353.99055g/mol
• Monoisotopic Mass: 353.99055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 5.5

Experimental Properties

• Density: 1.656±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 155.0 to 159.0 deg-C
• Solubility: Insuluble (1.3E-5 g/L) (25 ºC),

2-Iodotriphenylene Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Triphenylenes
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons